molecular formula C22H24N2O3 B1241744 3-Butyryl-4-(2-methylphenylamino)-8-(2-hydroxyethoxy)quinoline

3-Butyryl-4-(2-methylphenylamino)-8-(2-hydroxyethoxy)quinoline

Cat. No.: B1241744
M. Wt: 364.4 g/mol
InChI Key: BMCBJKLELCZGBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Butyryl-4-(2-methylphenylamino)-8-(2-hydroxyethoxy)quinoline, also known as this compound, is a useful research compound. Its molecular formula is C22H24N2O3 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H24N2O3

Molecular Weight

364.4 g/mol

IUPAC Name

1-[8-(2-hydroxyethoxy)-4-(2-methylanilino)quinolin-3-yl]butan-1-one

InChI

InChI=1S/C22H24N2O3/c1-3-7-19(26)17-14-23-22-16(9-6-11-20(22)27-13-12-25)21(17)24-18-10-5-4-8-15(18)2/h4-6,8-11,14,25H,3,7,12-13H2,1-2H3,(H,23,24)

InChI Key

BMCBJKLELCZGBF-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C1=CN=C2C(=C1NC3=CC=CC=C3C)C=CC=C2OCCO

Synonyms

3-butyryl-4-(2-methylphenylamino)-8-(2-hydroxyethoxy)quinoline
SK and F 97574
SK and F-97574

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Butyryl-4-(2-methylphenylamino)8-hydroxyquinoline (3.2 g, 10 mmol) was dissolved in tetrahydrofuran (150 ml), potassium t-butoxide (1.83 g, 15 mmol) added, stirred to dissolve, then 2-chloroethanol (1.3 ml, 20 mmol) added and the mixture heated at reflux overnight. A further portion of potassium t-butoxide (1.83 g) and of 2-chloroethanol (1.3 ml) was added and heating continued for 2 days. The tetrahydrofuran was evaporated, the residue taken up in dichloromethane, washed with water and brine, dried and evaporated. Recrystallization from ethyl acetate/petroleum ether gave 3-butyryl-4-(2-methylphenylamino)-8-(2-hydroxyethoxy)quinoline (1.18 g, 32%), m.p. 125°-127°.
Name
3-Butyryl-4-(2-methylphenylamino)8-hydroxyquinoline
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
1.83 g
Type
reactant
Reaction Step Two
Quantity
1.3 mL
Type
reactant
Reaction Step Three
Quantity
1.83 g
Type
reactant
Reaction Step Four
Quantity
1.3 mL
Type
reactant
Reaction Step Four

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